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Compound of Interest

Compound Name: Methyl heptafluorobutyrate

Cat. No.: B1199088 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

methyl heptafluorobutyrate (MHFB). The information is presented in a clear and concise

format, with quantitative data summarized in a structured table for ease of comparison.

Detailed methodologies for the determination of key physical properties are also provided,

offering valuable insights for experimental design and data interpretation.

Core Physical Properties
Methyl heptafluorobutyrate is a fluorinated ester that presents as a colorless liquid.[1] Its

unique physical characteristics, largely influenced by the presence of the heptafluorobutyl

group, make it a compound of interest in various scientific and industrial applications.

Quantitative Data Summary
The following table summarizes the key physical properties of methyl heptafluorobutyrate,

compiled from various sources.
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Property Value Units Conditions Citations

Molecular

Formula
C5H3F7O2 - - [2]

Molecular Weight 228.07 g/mol - [2]

Boiling Point 80 - 81 °C at 760 mmHg [3][4]

Melting Point -86 °C - [3]

Density 1.472 g/mL at 25 °C [3]

Refractive Index 1.293 nD at 20 °C [3][4]

Flash Point > 110 °C -

Vapor Pressure 87 mmHg at 25 °C [3]

Solubility in

Water
Slightly soluble - - [1][3]

Solubility in

Organic Solvents

Soluble in ether

and acetone
- - [1]

LogP (Octanol-

Water Partition

Coefficient)

2.6 - Calculated [2]

Visualizing the Molecular Structure
A clear understanding of the molecular structure is fundamental to interpreting the physical

properties of a compound. The following diagram illustrates the arrangement of atoms in

methyl heptafluorobutyrate.

Caption: 2D representation of the methyl heptafluorobutyrate molecule.

Experimental Protocols
The accurate determination of physical properties is crucial for the reliable application of

chemical compounds. The following sections detail standardized experimental methodologies

for measuring the key physical properties of liquid compounds like methyl
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heptafluorobutyrate. These protocols are based on established standards from organizations

such as ASTM International and the Organisation for Economic Co-operation and Development

(OECD).

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For a pure compound, the boiling point is a characteristic constant at a given

pressure.
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Workflow for Boiling Point Determination

Apparatus Setup

Measurement

Data Correction

Place sample in distillation flask

Add boiling chips

Assemble distillation apparatus with condenser and thermometer

Heat the flask gently

Record temperature when a steady distillation rate is achieved

Note the constant temperature of the vapor

Record barometric pressure

Apply pressure correction to the observed boiling point if necessary

Click to download full resolution via product page

Caption: A simplified workflow for the experimental determination of boiling point.
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Methodology: A common and accurate method for determining the boiling point is distillation.

Apparatus Setup: A small volume of methyl heptafluorobutyrate is placed in a distillation

flask along with a few boiling chips to ensure smooth boiling. A thermometer is positioned in

the neck of the flask such that the top of the bulb is level with the side arm leading to the

condenser.

Heating: The flask is heated gently. As the liquid boils, the vapor rises and surrounds the

thermometer bulb.

Temperature Reading: The temperature is recorded when it becomes constant. This stable

temperature, where the vapor and liquid are in equilibrium, is the boiling point of the

substance at the prevailing atmospheric pressure.

Pressure Correction: The atmospheric pressure is recorded. If the measurement is not

performed at standard pressure (760 mmHg), a correction may be necessary to report the

normal boiling point.

Determination of Density
Density, the mass per unit volume of a substance, is a fundamental physical property.

Methodology: The density of a liquid can be determined accurately using a pycnometer or a

digital density meter.

Pycnometer Method:

The mass of a clean, dry pycnometer is accurately determined.

The pycnometer is filled with methyl heptafluorobutyrate, ensuring no air bubbles are

trapped.

The filled pycnometer is brought to a constant temperature (e.g., 25 °C) in a water bath.

The mass of the filled pycnometer is measured.

The volume of the pycnometer is determined by repeating the procedure with a liquid of

known density, such as deionized water.
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The density of methyl heptafluorobutyrate is calculated by dividing the mass of the liquid

by the volume of the pycnometer.

Digital Density Meter: A digital density meter measures the oscillation frequency of a U-

shaped tube filled with the sample. The density is calculated from this frequency. This

method is rapid and requires only a small sample volume.

Determination of Refractive Index
The refractive index of a substance is a dimensionless number that describes how light

propagates through that medium. It is a characteristic property of a pure compound.

Methodology: The refractive index is typically measured using an Abbe refractometer.

Calibration: The refractometer is calibrated using a standard of known refractive index.

Sample Application: A few drops of methyl heptafluorobutyrate are placed on the prism of

the refractometer.

Measurement: The prism is closed, and the instrument is adjusted until the dividing line

between the light and dark fields is sharp and centered in the crosshairs of the eyepiece.

Reading: The refractive index is read directly from the instrument's scale. The temperature at

which the measurement is made must be controlled and recorded, as the refractive index is

temperature-dependent.

Determination of Vapor Pressure
Vapor pressure is the pressure exerted by a vapor in thermodynamic equilibrium with its

condensed phases (solid or liquid) at a given temperature in a closed system.

Methodology: A common method for determining vapor pressure is the static method.

Apparatus: A known amount of methyl heptafluorobutyrate is placed in a thermostatted

container connected to a pressure measuring device (manometer).

Evacuation: The container is evacuated to remove air.
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Equilibration: The sample is allowed to equilibrate at a constant temperature.

Pressure Measurement: The pressure of the vapor in equilibrium with the liquid is measured.

This measurement is repeated at several different temperatures to establish the vapor

pressure curve.

This guide provides essential physical property data and standardized experimental protocols

for methyl heptafluorobutyrate, serving as a valuable resource for professionals in research

and development. The provided methodologies can be adapted for other liquid compounds,

ensuring accurate and reproducible results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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